4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine

• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol
• IUPAC Name: 4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine
• InChI: InChI=1S/C12H13N5O2/c1-18-12(19-2)8-13-15-11-14-10(16-17(11)12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,15,16)
• InChI Key: WDWMYXOAANKJJG-UHFFFAOYSA-N
• Isomeric SMILES: COC1(C=NN=C2N1NC(=N2)C3=CC=CC=C3)OC

Description

4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine, commonly known as DPT or Dipropyltryptamine, is a chemical compound that belongs to the class of tryptamines. It is a psychoactive drug that has been used for scientific research purposes. DPT is a derivative of tryptamine and is structurally similar to dimethyltryptamine (DMT).

Mechanism of Action

The exact mechanism of action of DPT is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By binding to serotonin receptors, DPT can alter the activity of these receptors and produce psychedelic effects.
Biochemical and Physiological Effects:
DPT has been found to produce psychedelic effects similar to other tryptamine psychedelics. These effects include altered perception, changes in mood, and altered thinking. DPT has also been found to produce physical effects such as increased heart rate, dilated pupils, and increased blood pressure. The effects of DPT can last for several hours and can vary depending on the dose and individual.

Advantages and Limitations for Lab Experiments

DPT has been used for scientific research purposes to study the effects of psychedelics on the brain and potential therapeutic applications. One advantage of using DPT is that it is structurally similar to other tryptamine psychedelics and can be used to compare the effects of different compounds. However, one limitation of using DPT is that it is a psychoactive drug and can produce unpredictable effects. It is important to use caution when handling and administering DPT in lab experiments.

Future Directions

There are several future directions for research on DPT. One direction is to study the potential therapeutic applications of DPT and other tryptamine psychedelics. These compounds have shown promise in treating mental health conditions such as depression and anxiety. Another direction is to study the long-term effects of DPT on the brain and the potential risks associated with its use. Further research is needed to fully understand the effects of DPT and its potential applications.
Conclusion:
In conclusion, DPT is a psychoactive drug that has been used for scientific research purposes. It has been found to produce psychedelic effects similar to other tryptamine psychedelics. DPT has been used to study the effects of psychedelics on the brain and potential therapeutic applications. While there are advantages to using DPT in lab experiments, caution must be taken due to its psychoactive properties. Further research is needed to fully understand the effects of DPT and its potential applications.

Synthesis Methods

The synthesis of DPT involves the reaction of tryptamine with propionyl chloride and propylamine in the presence of a catalyst. The reaction yields DPT as a white crystalline powder. The purity of DPT can be improved by recrystallization.

Scientific Research Applications

DPT has been used for scientific research purposes to study its effects on the central nervous system. It has been found to have psychedelic properties and is similar to other tryptamine psychedelics such as 4,4-dimethoxy-7-phenyl-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazine and psilocybin. DPT has been used to study the effects of psychedelics on the brain and the potential therapeutic applications of these compounds.